Cas no 163778-03-8 (4-Pyridinecarboxylicacid, cyclooctyl ester)

• Product name: 4-Pyridinecarboxylicacid, cyclooctyl ester
• CAS No: 163778-03-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616
• CID: 110328
• PubChem ID: 71774263

4-Pyridinecarboxylicacid, cyclooctyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, cyclooctyl ester
• Cyclooctyl isonicotinate
• 4-pyridinecarboxylic acidcyclooctylester
• 4-Pyridinecarboxylic acid cyclooctyl ester
• FT-0619450
• 163778-03-8

• Inchi： InChI=1S/C14H19NO2/c16-14(12-8-10-15-11-9-12)17-13-6-4-2-1-3-5-7-13/h8-11,13H,1-7H2
• InChI Key： WDLCNRFWRSEKCE-UHFFFAOYSA-N
• SMILES： C1CCCC(OC(C2C=CN=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19